Cas no 7305-03-5 (Carbamic acid,dimethyl-, 4-chlorophenyl ester (9CI))

Carbamic acid,dimethyl-, 4-chlorophenyl ester (9CI) structure
7305-03-5 structure
Product Name:Carbamic acid,dimethyl-, 4-chlorophenyl ester (9CI)
CAS No:7305-03-5
MF:C9H10ClNO2
MW:199.634201526642
CID:580489
PubChem ID:350036
Update Time:2025-04-19

Carbamic acid,dimethyl-, 4-chlorophenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,dimethyl-, 4-chlorophenyl ester (9CI)
    • Dimethyl-carbamidsaeure-(4-chlor-phenylester); 4-chlorophenyl N,N-dimethylcarbamate; N,N-Dimethylcarbamidsaeure-< 4-chlorphenylester> ; dimethyl-carbamic acid-(4-chloro-phenyl ester); p-Chlorophenyl-N,N-dimethyl carbamate; SureCN11300470; 4-chlorophenyl dimethylcarbamate; AKOS006275088; NSC505498; AC1L6VF3; N,N-dimethyl-carbamic acid 4-chloro-phenyl ester; N,N-Dimethyl-carbamidsaeure-< 4-chlorphenylester> ; N,N-DIMETHYL-4-CH
    • p-Chlorophenyl-N,N-dimethyl carbamate
    • 4-CHLOROPHENYL DIMETHYLCARBAMATE
    • 7305-03-5
    • AKOS006275088
    • NSC-505498
    • CHEMBL2288663
    • SCHEMBL11300470
    • DTXSID20325409
    • NSC505498
    • Inchi: 1S/C9H10ClNO2/c1-11(2)9(12)13-8-5-3-7(10)4-6-8/h3-6H,1-2H3
    • InChI Key: QTILATGINOFTLP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC(N(C)C)=O

Computed Properties

  • Exact Mass: 199.0401
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
  • LogP: 2.40040
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